Cas no 68869-49-8 (5-[(biphenyl-4-yloxy)methyl]-4-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione)

5-[(biphenyl-4-yloxy)methyl]-4-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione structure
68869-49-8 structure
Product Name:5-[(biphenyl-4-yloxy)methyl]-4-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
CAS No:68869-49-8
MF:C21H16ClN3OS
MW:393.889242172241
CID:1730422
PubChem ID:3052504
Update Time:2025-04-21

5-[(biphenyl-4-yloxy)methyl]-4-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

    • 5-[(biphenyl-4-yloxy)methyl]-4-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 4-(4-chlorophenyl)-3-[(4-phenylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
    • CHEMBL510458
    • 5-(4-Biphenoxymethyl)-1-(4-chlorophenyl)-1H-1,2,4-triazole-2-thiol
    • DTXSID10218957
    • s-Triazole-2-thiol, 5-(4-biphenoxymethyl)-1-(p-chlorophenyl)-
    • 68869-49-8
    • Inchi: 1S/C21H16ClN3OS/c22-17-8-10-18(11-9-17)25-20(23-24-21(25)27)14-26-19-12-6-16(7-13-19)15-4-2-1-3-5-15/h1-13H,14H2,(H,24,27)
    • InChI Key: BWWGMMLRODKIDI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(NN=C1COC1C=CC(=CC=1)C1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 393.0702610g/mol
  • Monoisotopic Mass: 393.0702610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 69Ų

5-[(biphenyl-4-yloxy)methyl]-4-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione Related Literature

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